1-(2,4-difluoro-phenyl)-1H-[1,2,4]triazole

• IUPAC Name: 1-(2,4-difluorophenyl)-1,2,4-triazole
• InChI: InChI=1S/C8H5F2N3/c9-6-1-2-8(7(10)3-6)13-5-11-4-12-13/h1-5H
• InChI Key: IBNUNAUYUOQRFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)N2C=NC=N2
• Molecular Formula: C8H5F2N3
• Molecular Weight: 181.14 g/mol
• CAS No.: 1282517-60-5

Description

1-(2,4-difluoro-phenyl)-1H-[1,2,4]triazole is a heterocyclic compound that contains a 1,2,4-triazole ring. This compound is part of a larger class of 1,2,4-triazole derivatives, which are known for their wide range of biological activities.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives often involves the use of 3-amino-1,2,4-triazole as a key starting material. Various synthetic methods have been developed to access a wide range of 1,2,4-triazole derivatives.

Molecular Structure Analysis

The 1,2,4-triazole ring is a five-membered ring consisting of two carbon atoms and three nitrogen atoms. It is a unique structure that allows for hydrogen-bonding and dipole interactions with biological receptors.

Chemical Reactions Analysis

1,2,4-Triazole derivatives can undergo a variety of chemical reactions. For example, 3-amino-1,2,4-triazole can act as a mono- or bi-nucleophile in controlled multidirectional reactions, leading to the synthesis of a variety of heterocycles.

Physical and Chemical Properties Analysis

1,2,4-Triazole is a white to pale yellow crystalline solid with a weak, characteristic odor. It is soluble in water and alcohol, melts at 120 °C, and boils at 260 °C.

Mechanism of Action

The mechanism of action of 1,2,4-triazole derivatives can vary depending on the specific compound. Some 1,2,4-triazole derivatives have been found to inhibit key proteins in bacteria, such as DNA gyrase, glucosamine-6-phosphate synthase, dihydrofolate reductase (DHFR), and SecA ATPase.